VEGFR Inhibitor
  • EOC317
    EOC317
    • Cat. No.:
    • B1684530
    • CAS No.:
    • 939805-30-8
    • Molecular Formula:
    • C27H26F5N7O3
    • Molecular Weight:
    • 591.5 g/mol
    Description
    Multi-mode Kinase Inhibitor EOC317 is an orally available, small molecule, multi-mode kinase inhibitor (MMKI), with potential antineoplastic activity. Upon oral administration, MMKI EOC317 targets, binds to and ...
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  • Ki8751
    Ki8751
    • Cat. No.:
    • B1684531
    • CAS No.:
    • 228559-41-9
    • Molecular Formula:
    • C24H18F3N3O4
    • Molecular Weight:
    • 469.4 g/mol
    Description
    1-(2,4-difluorophenyl)-3-[4-[(6,7-dimethoxy-4-quinolinyl)oxy]-2-fluorophenyl]urea is an aromatic ether.
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  • Lucitanib
    Lucitanib
    • Cat. No.:
    • B1684532
    • CAS No.:
    • 1058137-23-7
    • Molecular Formula:
    • C26H25N3O4
    • Molecular Weight:
    • 443.5 g/mol
    Description
    E-3810 free base is a naphthalenecarboxamide obtained from formal condensation of the carboxy group of aminocyclopropyl)methoxy]-6-methoxyquinolin-4-yl}oxy)-1-naphthoic acid with methylamine. It has a role as an...
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  • Nintedanib
    Nintedanib
    • Cat. No.:
    • B1684533
    • CAS No.:
    • 656247-17-5
    • Molecular Formula:
    • C31H33N5O4
    • Molecular Weight:
    • 539.6 g/mol
    Description
    Nintedanib is a member of the class of oxindoles that is a kinase inhibitor used (in the form of its ethylsulfonate salt) for the treatment of idiopathic pulmonary fibrosis and cancer. It has a role as an antine...
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  • Orantinib
    Orantinib
    • Cat. No.:
    • B1684534
    • CAS No.:
    • 252916-29-3
    • Molecular Formula:
    • C18H18N2O3
    • Molecular Weight:
    • 310.3 g/mol
    Description
    Orantinib has been used in trials studying the treatment of Lung Cancer, Breast Cancer, Kidney Cancer, Gastric Cancer, and Prostate Cancer, among others.
    Orantinib is an orally bioavailable receptor tyrosine ...
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  • Pazopanib
    Pazopanib
    • Cat. No.:
    • B1684535
    • CAS No.:
    • 444731-52-6
    • Molecular Formula:
    • C21H23N7O2S
    • Molecular Weight:
    • 437.5 g/mol
    Description
    Pazopanib is a pyrimidine that is 5-(pyrimidin-2-yl}amino-2-methylbenzenesulfonamide substituted at position 4 by a (2,3-dimethylindazol-6-yl)(methyl)amino group. Used as its hydrochloride salt for treatment of ...
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  • R1530
    R1530
    • Cat. No.:
    • B1684536
    • CAS No.:
    • 882531-87-5
    • Molecular Formula:
    • C18H14ClFN4O
    • Molecular Weight:
    • 356.8 g/mol
    Description
    RG-1530 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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  • Xl-999
    Xl-999
    • Cat. No.:
    • B1684539
    • CAS No.:
    • 705946-27-6
    • Molecular Formula:
    • C26H28FN5O
    • Molecular Weight:
    • 445.5 g/mol
    Description
    XL999 has the potential to provide benefit to patients with lung cancer and acute myelogenous leukemia. XL999 is a new chemical entity that inhibits a spectrum of receptor tyrosine kinases (RTKs) with growth pro...
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  • AFG210
    AFG210
    • Cat. No.:
    • B1684541
    • CAS No.:
    • Molecular Formula:
    • C19H14F3N3O2
    • Molecular Weight:
    • 373.3 g/mol
    Description
    AFG210 is a novel first-generation “type II” FLT3 inhibitor.
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  • Ast-487
    Ast-487
    • Cat. No.:
    • B1684543
    • CAS No.:
    • 630124-46-8
    • Molecular Formula:
    • C26H30F3N7O2
    • Molecular Weight:
    • 529.6 g/mol
    Description
    AST-487 is a small molecule drug with a maximum clinical trial phase of I.
    antineoplastic;  a RET kinase inhibitor that blocks growth and calcitonin gene expression through distinct mechanisms in medulla...
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